Cas no 105460-59-1 (4-tert-Butyldimethylsilyloxybenzeneacetic Acid Methyl Ester)

• Product Name: 4-tert-Butyldimethylsilyloxybenzeneacetic Acid Methyl Ester
• CAS No: 105460-59-1
• MF: C₁₅H₂₄O₃Si
• MW: 280.434765815735
• CID: 1061666
• PubChem ID: 13753416
• Update Time: 2025-05-22

4-tert-Butyldimethylsilyloxybenzeneacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butyldimethylsilyloxybenzeneacetic Acid Methyl Ester
• methyl [4-(t-butyldimethylsilanyloxy)phenyl]acetate
• methyl 2-(4-(tert-butyldimethylsilyloxy)phenyl)acetate
• NKXFLJNXVFGEHZ-UHFFFAOYSA-N
• Methyl 2-(4-((tert-butyldimethylsilyl)oxy)phenyl)acetate
• methyl 2-[4-[tert-butyl(dimethyl)silyl]oxyphenyl]acetate
• DB-319818
• SCHEMBL3839217
• Methyl 4-tert-Butyldimethylsilyloxyphenylacetate
• methyl (4-{[tert-butyl(dimethyl)silyl]oxy}phenyl)acetate
• 105460-59-1

• Inchi： 1S/C15H24O3Si/c1-15(2,3)19(5,6)18-13-9-7-12(8-10-13)11-14(16)17-4/h7-10H,11H2,1-6H3
• InChI Key： NKXFLJNXVFGEHZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(CC(=O)OC)=CC=1

Computed Properties

• Exact Mass: 280.14947116g/mol
• Monoisotopic Mass: 280.14947116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.985±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 307.7±25.0 ºC (760 Torr),
• Flash Point: 116.3±18.7 ºC,
• Solubility: Slightly soluble (7.9 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 4-tert-Butyldimethylsilyloxybenzeneacetic Acid Methyl Ester

Comprehensive Overview of 4-tert-Butyldimethylsilyloxybenzeneacetic Acid Methyl Ester (CAS No. 105460-59-1)

4-tert-Butyldimethylsilyloxybenzeneacetic Acid Methyl Ester (CAS No. 105460-59-1) is a specialized organosilicon compound widely utilized in organic synthesis, particularly in the protection of hydroxyl groups during complex chemical reactions. This ester derivative, featuring a tert-butyldimethylsilyl (TBS) protecting group, is valued for its stability and selectivity in multi-step synthetic processes. Researchers and pharmaceutical industries frequently employ it as a key intermediate in the synthesis of bioactive molecules, including flavonoids, steroids, and peptide derivatives.

The growing demand for high-purity intermediates in drug discovery has spotlighted compounds like 4-tert-Butyldimethylsilyloxybenzeneacetic Acid Methyl Ester. Its role in green chemistry applications aligns with current trends toward sustainable synthesis methods. Recent studies highlight its compatibility with microwave-assisted reactions and flow chemistry, addressing industry needs for faster, cleaner production techniques. These advancements cater to the rising interest in time-efficient synthetic routes and reduced solvent waste—topics frequently searched in academic and industrial forums.

From a structural perspective, the TBS-protected moiety in this compound offers exceptional resistance to acidic and basic conditions, making it ideal for orthogonal protection strategies. This property is critical in multi-functional molecule synthesis, where selective deprotection is required. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly used to verify its purity, a subject of high interest in quality control discussions across research publications.

In the context of market trends, the compound’s application in chiral synthesis and asymmetric catalysis has gained traction. Online searches reveal increasing queries about "TBS-protecting group alternatives" and "scalable silylation methods," reflecting the evolving needs of synthetic chemists. Notably, its compatibility with biocatalysts has opened new avenues in enzyme-mediated transformations, a hot topic in white biotechnology circles.

Storage and handling recommendations for CAS 105460-59-1 emphasize inert atmospheres and moisture-free environments to preserve its reactivity. Such practical insights are often sought after in laboratory safety guidelines and chemical storage best practices—frequent search terms among early-career chemists. Furthermore, its logP value and solubility profile are key data points for researchers optimizing reaction solvents, another trending subject in computational chemistry forums.

Innovative applications of this ester extend to material science, where its incorporation into silicon-based polymers enhances thermal stability. This intersects with popular searches on "advanced polymer additives" and "high-temperature resistant materials." Patent analyses show growing IP activity around silyl ether derivatives, reinforcing the commercial relevance of 4-tert-Butyldimethylsilyloxybenzeneacetic Acid Methyl Ester in specialty chemicals.